Cas no 137435-59-7 (Propanedioic acid, (2-oxoethyl)-2-propynyl-, diethyl ester)

• Product Name: Propanedioic acid, (2-oxoethyl)-2-propynyl-, diethyl ester
• CAS No: 137435-59-7
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 1245142
• Update Time: 2024-08-04

Propanedioic acid, (2-oxoethyl)-2-propynyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2-oxoethyl)-2-propynyl-, diethyl ester
• Propanedioic acid, 2-(2-oxoethyl)-2-(2-propyn-1-yl)-, 1,3-diethyl ester

• Inchi： 1S/C12H16O5/c1-4-7-12(8-9-13,10(14)16-5-2)11(15)17-6-3/h1,9H,5-8H2,2-3H3
• InChI Key： MKZJSQFUWVMNDN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC=O)(CC#C)C(OCC)=O

Computed Properties

• Exact Mass: 240.09978
• Monoisotopic Mass: 240.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 335.4±42.0 °C(Predicted)
• PSA: 69.67